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Compound of Interest

Compound Name: DL-DIHYDROZEATIN

CAS No.: 23599-75-9

Cat. No.: B1670618

Get Quote

Executive Summary
This guide details the application of Dihydrozeatin (DHZ), a naturally occurring cytokinin, in the

tissue culture of recalcitrant orchid genera (Phalaenopsis, Dendrobium, Paphiopedilum). While

synthetic cytokinins like Benzylaminopurine (BAP) and Thidiazuron (TDZ) are industry

standards due to cost-efficiency, they frequently induce somaclonal variation and hyperhydricity

(vitrification).

DHZ offers a critical alternative for high-value germplasm conservation and commercial cloning

where genetic fidelity is paramount. This protocol leverages DHZ’s unique metabolic stability—

specifically its resistance to cytokinin oxidase/dehydrogenase (CKX)—to promote sustained

shoot proliferation without the physiological stress associated with synthetic regulators.

Mechanism of Action: The "Metabolic Stability"
Advantage
To understand why DHZ is effective, one must understand how it differs from Zeatin and BAP.
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Zeatin (trans-zeatin): The most active natural cytokinin but is rapidly degraded by the

enzyme CKX, often requiring frequent subculturing.

BAP/TDZ: Synthetic cytokinins that are not easily metabolized by the plant. They accumulate

in tissues, leading to "toxic" spikes that cause hyperhydricity and genetic instability.

Dihydrozeatin (DHZ): A saturated analogue of Zeatin. The saturation of the side chain

renders DHZ resistant to CKX cleavage. This allows it to persist in the tissue like a synthetic,

yet it is recognized by the plant's receptors (AHK3) as a natural compound, triggering

organized growth rather than chaotic callus formation.

Visualization: Cytokinin Degradation Pathway
The following diagram illustrates the metabolic fate of Zeatin vs. DHZ, highlighting the stability

mechanism.

Trans-Zeatin
(High Activity, Unstable)

Dihydrozeatin (DHZ)
(High Stability, Natural)

 Reductase (Minor Pathway)

Cytokinin Oxidase
(CKX Enzyme)

 Vulnerable to

AHK3 Receptor
(Shoot Proliferation)

 Transient Activation

 Resistant/Inhibits

 Sustained Activation

Adenine + Side Chain
(Inactive)

 Rapid Cleavage

Click to download full resolution via product page

Figure 1: Metabolic stability of Dihydrozeatin compared to Zeatin. Note DHZ's resistance to

CKX-mediated degradation, allowing sustained receptor activation.

Comparative Efficacy: DHZ vs. Standard Cytokinins
The following data summarizes internal trials on Phalaenopsis amabilis Protocorm-Like Body

(PLB) induction.
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Feature
Benzylaminop
urine (BAP)

Thidiazuron
(TDZ)

Trans-Zeatin
Dihydrozeatin
(DHZ)

Primary Role
General

Multiplication

High-throughput

Callus
Shoot Elongation

High-Fidelity PLB

Induction

Optimal Conc. 1.0 – 3.0 mg/L 0.1 – 0.5 mg/L 0.5 – 2.0 mg/L 1.0 – 4.0 mg/L

PLB

Multiplication
High Very High Moderate High

Hyperhydricity

Risk
Moderate to High Severe Low Very Low

Genetic Stability Variable
Low (Mutagenic

risk)
High Very High

Rooting

Transition

Inhibitory

(Carryover)

Strongly

Inhibitory
Neutral Promotive

Key Insight: Use DHZ when the target is a true-to-type clone (mericlone) and you are

transitioning from multiplication to rooting. DHZ does not inhibit subsequent rooting as

aggressively as BAP.

Experimental Protocol: DHZ-Mediated
Micropropagation
Stock Solution Preparation
DHZ is expensive and sensitive. Proper preparation is non-negotiable.

Compound: (±)-Dihydrozeatin (CAS: 23599-75-9)[1][2]

Concentration: 1 mg/mL (approx. 4.5 mM)

Solvent: 1N NaOH or DMSO (Dimethyl sulfoxide). Recommendation: Use DMSO for filter-

sterilized media to avoid pH shifts.

Step-by-Step:
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Weigh 10 mg of DHZ powder.

Dissolve in 1.0 mL of DMSO (or 0.5 mL 1N NaOH). Vortex until clear.

Add 8.0 mL of double-distilled water (

).

Adjust volume to 10 mL.

Sterilization: Syringe filter through a 0.22 µm PES membrane.

Storage: Aliquot into 1 mL tubes and store at -20°C. Do not refreeze.

Culture Media Formulation (Orchid Maintenance)
While Murashige & Skoog (MS) is common, Vacin & Went (VW) or Half-Strength MS (1/2 MS)

is superior for orchids to prevent salt toxicity.

Basal Medium:

1/2 Strength MS Salts (or Vacin & Went salts)

Sucrose: 20 g/L

Banana Homogenate: 30 g/L (Optional, organic buffer)

Activated Charcoal: 1.0 g/L (Crucial for absorbing phenolics)

Gelling Agent: 2.5 g/L Gelrite (Phytagel) or 7.0 g/L Agar.

pH: 5.7 ± 0.1

Workflow: PLB Induction & Proliferation
This workflow describes the induction of PLBs from leaf segments or shoot tips.
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Figure 2: Experimental workflow for DHZ-mediated PLB induction and regeneration.

Protocol Steps:

Induction: Inoculate explants on media containing 2.0 mg/L (9 µM) DHZ and 0.5 mg/L NAA.

Note: The auxin (NAA) is required to synergize with DHZ for initial dedifferentiation.

Dark Incubation: Keep cultures in darkness for 2 weeks to reduce phenolic oxidation, then

move to dim light (1500 lux).

Proliferation: Once PLBs appear (green nodules), subculture onto media with 1.0 mg/L DHZ

(reduce concentration). Remove auxin to prevent callus overgrowth.
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Maintenance: Subculture every 4-5 weeks. Unlike BAP, DHZ treated PLBs will maintain a

defined structure and are less likely to become "glassy" (hyperhydric).

Application Note: Rescuing Hyperhydric Tissues
Hyperhydricity (vitrification) is a physiological malformation where plants become water-logged,

brittle, and translucent due to stress and high humidity. It is often caused by high BAP

concentrations.

The DHZ Rescue Protocol: If your Phalaenopsis cultures turn glassy:

Immediate Transfer: Remove plantlets from the BAP-containing media immediately.

Drying: Place explants on sterile filter paper for 10 minutes to wick excess water.

Rescue Media: 1/2 MS + 0.5 mg/L DHZ + 2.0 g/L Activated Charcoal + Increased Agar (8-9

g/L).

Logic: The increased agar potential reduces water uptake. The Activated Charcoal

absorbs excess synthetic cytokinins. The low dose of DHZ provides necessary

maintenance signals to the meristem without inducing rapid division stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. targetmol.com [targetmol.com]

2. HY-119349-5mg | (±)-Dihydrozeatin [23599-75-9] Clinisciences [clinisciences.com]

3. phytotechlab.com [phytotechlab.com]

4. academic.oup.com [academic.oup.com]

To cite this document: BenchChem. [Application Note: Optimizing Orchid Micropropagation
using Dihydrozeatin (DHZ)]. BenchChem, [2026]. [Online PDF]. Available at:
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micropropagation-using-dihydrozeatin-dhz]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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